Cas no 518020-15-0 (N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide)

• Product Name: N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide
• CAS No: 518020-15-0
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 5228674
• PubChem ID: 135641995
• Update Time: 2025-07-13

N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• CID 5502777
• 1H-Benzimidazole-1-propanoic acid, 2-methyl-, 2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide
• N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide

• Inchi： 1S/C22H20N4O2/c1-15-24-19-8-4-5-9-20(19)26(15)13-12-22(28)25-23-14-18-17-7-3-2-6-16(17)10-11-21(18)27/h2-11,14,27H,12-13H2,1H3,(H,25,28)
• InChI Key： SOPYTFSYTUAGFR-UHFFFAOYSA-N
• SMILES： C1(C)N(CCC(NN=CC2=C3C(C=CC=C3)=CC=C2O)=O)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 8.28±0.50(Predicted)

Additional information on N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide

Introduction to N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide (CAS No. 518020-15-0)

N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide, a compound with the CAS number 518020-15-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 2-hydroxynaphthalen-1-yl moiety and a 2-methyl-1H-1,3-benzodiazol-1-yl group makes it a versatile scaffold for the development of novel therapeutic agents.

The N'-(2-hydroxynaphthalen-1-yl)methylidene part of the molecule contributes to its hydrophobic characteristics, which can be crucial for membrane interactions and bioavailability. On the other hand, the 3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide moiety introduces a hydrazide functional group, known for its reactivity in forming Schiff bases and other heterocyclic compounds. These features make it an attractive candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of hydrazide derivatives in medicinal chemistry due to their ability to form stable complexes with various biological targets. The compound N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-yl)propanehydrazide has been investigated for its potential role in modulating enzyme activities and receptor interactions. For instance, its structural analogs have shown promise in inhibiting certain kinases and enzymes involved in inflammatory pathways.

The synthesis of this compound involves multi-step organic reactions, including condensation and cyclization processes. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the final product. This has been particularly important in ensuring that the compound meets the stringent requirements for preclinical and clinical studies.

In terms of pharmacological activity, preliminary studies suggest that N'-(2-hydroxynaphthalen-1-yl)methylidene-3-(2-methyl-1H-1,3-benzodiazol-1-y)propanehydrazide exhibits interesting properties that could be exploited for therapeutic purposes. Its ability to interact with biological targets such as protein kinases and transcription factors makes it a valuable scaffold for drug design. Additionally, the presence of both hydroxyl and hydrazide groups provides multiple sites for chemical modification, allowing for the development of libraries of derivatives with tailored pharmacological profiles.

The compound's potential is further underscored by its solubility characteristics, which are critical for formulation development. Researchers have been exploring methods to enhance its solubility while maintaining its stability, ensuring that it can be effectively delivered to target tissues. This includes the use of prodrugs and solvent systems that improve bioavailability.

Ethical considerations are also paramount in the development of new pharmaceutical agents. The synthesis and testing of N'-(2-hydroxynaphthalen-l -y]methylidene-S(2-methyl-lH-l ,3 -benzodiazol - 1 - y]propa n eh y draz ide have been conducted with adherence to rigorous safety protocols. This ensures that both researchers and future patients are protected from any potential risks associated with novel compounds.

The future prospects for this compound are promising. Ongoing research is focused on elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process, bringing this promising candidate closer to clinical validation.

In conclusion, N'-(2-hydroxynaphthalen-l -y]methylidene-S(2-methyl-lH-l ,3 -benzodiazol - 1 - y]propa n eh y draz ide (CAS No. 518020-l5-O) stands out as a significant compound in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing medical treatments.